Cas no 2694731-80-9 (tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate)

Tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate is a carbamate-protected amine derivative commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include the tert-butyloxycarbonyl (Boc) protecting group, which offers stability under a wide range of reaction conditions while being selectively removable under acidic conditions. The 2,3-dimethylphenyl ethyl backbone provides a sterically hindered structure, enhancing selectivity in coupling reactions. This compound is particularly useful in peptide synthesis and the preparation of complex molecules, where controlled deprotection is critical. Its high purity and consistent performance make it a reliable choice for researchers requiring precise functional group protection.
tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate structure
2694731-80-9 structure
Product Name:tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate
CAS No:2694731-80-9
MF:C15H23NO2
MW:249.34862446785
CID:5613719
PubChem ID:165941455
Update Time:2025-05-24

tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2694731-80-9
    • EN300-33050371
    • tert-butyl N-[2-(2,3-dimethylphenyl)ethyl]carbamate
    • tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate
    • Inchi: 1S/C15H23NO2/c1-11-7-6-8-13(12(11)2)9-10-16-14(17)18-15(3,4)5/h6-8H,9-10H2,1-5H3,(H,16,17)
    • InChI Key: LEVWCERLXFYRGZ-UHFFFAOYSA-N
    • SMILES: O(C(NCCC1C=CC=C(C)C=1C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 249.172878976g/mol
  • Monoisotopic Mass: 249.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 38.3Ų

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Additional information on tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate (CAS No. 2694731-80-9)

The compound tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate (CAS No. 2694731-80-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, this compound serves as a critical intermediate in the synthesis of more complex molecules. The tert-butyl group and the carbamate moiety are particularly noteworthy, as they contribute to the compound's stability and reactivity, making it a valuable asset in medicinal chemistry and drug development.

In recent years, the demand for N-alkylcarbamates like tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate has surged due to their versatility in organic synthesis. Researchers are increasingly exploring its applications in the development of small-molecule inhibitors and protease inhibitors, which are pivotal in treating various diseases. The compound's 2,3-dimethylphenyl group enhances its lipophilicity, improving its bioavailability—a key factor in drug design. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in pharmaceutical compounds.

One of the most frequently searched questions in the context of carbamate derivatives is their role in green chemistry. tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate is no exception, as its synthesis often involves catalytic methods that minimize waste and reduce environmental impact. This resonates with the global push toward sustainable chemistry, a topic that has dominated scientific discourse in 2023. Additionally, the compound's potential in peptide coupling reactions has made it a subject of interest for researchers working on bioconjugation techniques.

From a structural perspective, the ethylcarbamate chain in tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate provides a robust framework for further functionalization. This characteristic is particularly valuable in combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. The compound's CAS No. 2694731-80-9 is often referenced in patent literature, highlighting its commercial relevance. Moreover, its compatibility with solid-phase synthesis techniques has opened new avenues for high-throughput screening in drug discovery.

Another hot topic tied to this compound is its potential in central nervous system (CNS) drug development. The 2,3-dimethylphenyl moiety is structurally similar to motifs found in several neuroactive compounds, sparking curiosity about its pharmacological applications. Recent studies have explored its utility in modulating G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous neurological disorders. This aligns with the increasing focus on precision medicine and targeted therapies in modern healthcare.

In summary, tert-butyl N-2-(2,3-dimethylphenyl)ethylcarbamate (CAS No. 2694731-80-9) is a multifaceted compound with broad applicability in pharmaceutical and chemical research. Its structural attributes, combined with its relevance to contemporary scientific trends like green chemistry and CNS drug development, make it a compelling subject for further investigation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both medicinal chemistry and sustainable synthesis practices.

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